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Compound of Interest

Compound Name: LY 345899

Cat. No.: B15613109

Get Quote

Technical Support Center: LY345899
This technical support center is designed for researchers, scientists, and drug development

professionals to provide guidance on addressing potential batch-to-batch variability of

LY345899 and to offer troubleshooting support for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What is LY345899 and what is its mechanism of action?

A1: LY345899 is a folate analog that acts as a potent inhibitor of methylenetetrahydrofolate

dehydrogenase 1 (MTHFD1) and methylenetetrahydrofolate dehydrogenase 2 (MTHFD2).[1]

MTHFD2 is a key enzyme in the mitochondrial one-carbon metabolism pathway, which is

crucial for the synthesis of nucleotides and amino acids necessary for cell proliferation.[2] By

inhibiting MTHFD1 and MTHFD2, LY345899 disrupts the production of building blocks for DNA

replication, leading to cell cycle arrest and apoptosis, particularly in cancer cells where

MTHFD2 is often overexpressed.[3]

Q2: What are the potential sources of batch-to-batch variability with LY345899?
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A2: While specific data on LY345899 batch-to-batch variability is not extensively published,

potential sources of variability for small molecule inhibitors like LY345899 can include:

Purity: The presence of impurities from the synthesis process can affect the compound's

activity.

Solubility: Variations in the physical form of the compound (e.g., crystalline vs. amorphous)

can impact its solubility and, consequently, its effective concentration in assays.

Stability: Degradation of the compound over time or due to improper storage can lead to

reduced potency.

Counter-ion content: Variations in the salt form or counter-ion content can alter the molecular

weight and, therefore, the molar concentration of the active compound.

Q3: How should I prepare and store LY345899 to ensure consistency?

A3: LY345899 is soluble in DMSO. For in vitro experiments, a stock solution can be prepared in

DMSO at a concentration of 94 mg/mL (199.39 mM).[1] It is recommended to use fresh,

moisture-free DMSO to ensure maximum solubility.[1] For long-term storage, the solid powder

should be stored at -20°C for up to 3 years.[4] Stock solutions in DMSO can be stored at -80°C

for up to one year.[4] To maintain consistency, it is advisable to aliquot stock solutions to avoid

repeated freeze-thaw cycles.[1]

Q4: What are the expected IC50 values for LY345899?

A4: The inhibitory potency of LY345899 has been reported against both MTHFD1 and

MTHFD2. It is important to note that it is more potent against MTHFD1. The IC50 values can

vary depending on the assay conditions.

Quantitative Data Summary
Target Reported IC50

MTHFD1 96 nM

MTHFD2 663 nM
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This data is compiled from published literature and should be used as a reference.[1][5] Actual

values may vary based on experimental conditions.

Troubleshooting Guide
Problem: The observed IC50 value for a new batch of LY345899 is significantly higher than

expected.

Potential Cause 1: Lower purity of the new batch.

Recommended Solution: Verify the purity of the new batch using analytical methods such

as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).[6][7] Compare the purity profile to that of a previous, well-

performing batch if available.

Potential Cause 2: Degradation of the compound.

Recommended Solution: Ensure the compound has been stored correctly (solid at -20°C,

DMSO stock at -80°C).[4] If degradation is suspected, obtain a fresh batch of the

compound.

Potential Cause 3: Inaccurate concentration of the stock solution.

Recommended Solution: Re-weigh the compound and prepare a fresh stock solution.

Ensure the balance is properly calibrated. Confirm the complete dissolution of the

compound in DMSO.

Potential Cause 4: Changes in assay conditions.

Recommended Solution: Review the experimental protocol to ensure consistency in all

parameters, including enzyme concentration, substrate concentration, buffer composition,

pH, and incubation times.[8][9]

Problem: Inconsistent results in cell-based assays (e.g., cell viability, apoptosis) between

different experiments using the same batch of LY345899.

Potential Cause 1: Poor solubility of LY345899 in cell culture media.
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Recommended Solution: Visually inspect the media for any precipitation after adding the

compound. Ensure the final DMSO concentration is kept low (typically ≤0.5%) and is

consistent across all wells.[8] If solubility is an issue, consider using a formulation aid as

described in the literature for in vivo studies, such as PEG300 and Tween-80, though this

would need to be optimized for in vitro use.[10]

Potential Cause 2: Variability in cell culture conditions.

Recommended Solution: Ensure consistent cell passage number, seeding density, and

growth phase. Monitor for any signs of contamination.

Potential Cause 3: Instability of LY345899 in aqueous media.

Recommended Solution: Prepare fresh dilutions of LY345899 in media for each

experiment. Minimize the time the compound spends in aqueous solution before being

added to the cells.

Problem: High background signal or no enzyme activity in the MTHFD2 enzymatic assay.

Potential Cause 1: Reagent contamination or degradation.

Recommended Solution: Prepare fresh buffers and reagent solutions. Ensure substrates

and cofactors (e.g., 5,10-methylenetetrahydrofolate, NAD+) have been stored correctly

and have not degraded.

Potential Cause 2: Inactive enzyme.

Recommended Solution: Use a fresh aliquot of the MTHFD2 enzyme. Avoid repeated

freeze-thaw cycles.[8] Confirm the activity of the enzyme with a known positive control

inhibitor if available.

Potential Cause 3: Interference with the detection method.

Recommended Solution: Run a control plate with all assay components except the

enzyme to measure any background signal from the compound itself.[11]

Experimental Protocols
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Protocol 1: Quality Control of LY345899 by HPLC
This protocol provides a general method for assessing the purity of a new batch of LY345899.

Preparation of Standard Solution: Accurately weigh a small amount of a previously validated

batch of LY345899 (if available) or the current batch to be tested and dissolve in a known

volume of DMSO to prepare a stock solution (e.g., 1 mg/mL). Further dilute with an

appropriate mobile phase to a working concentration (e.g., 10 µg/mL).

Preparation of Sample Solution: Prepare a solution of the new batch of LY345899 at the

same concentration as the standard solution.

HPLC Conditions (Example):

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% TFA in acetonitrile.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 280 nm.

Injection Volume: 10 µL.

Analysis: Inject the standard and sample solutions. Compare the chromatograms. The purity

of the new batch can be determined by the area percentage of the main peak. Any significant

impurity peaks should be noted and compared against the profile of a known good batch.

Protocol 2: MTHFD2 Enzymatic Inhibition Assay
This protocol measures the dehydrogenase activity of MTHFD2 by monitoring the production of

NADH.

Reagent Preparation:
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Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM KCl, 10 mM MgCl2, 1 mM DTT.[3]

Enzyme Solution: Dilute recombinant human MTHFD2 enzyme in assay buffer to the

desired working concentration.

Substrate/Cofactor Mix: Prepare a solution containing 5,10-methylenetetrahydrofolate

(CH2-THF) and NAD+ in assay buffer.

LY345899 Dilutions: Prepare a series of dilutions of LY345899 in DMSO, and then dilute

further in assay buffer to the final desired concentrations.

Assay Procedure (96-well plate format):

Add 2 µL of each LY345899 dilution (or DMSO as a vehicle control) to the wells.

Add 48 µL of the enzyme solution to each well.

Incubate for 15 minutes at room temperature to allow for inhibitor binding.

Initiate the reaction by adding 50 µL of the substrate/cofactor mix.

Detection:

Immediately measure the increase in absorbance at 340 nm over time using a microplate

reader.

Data Analysis:

Calculate the initial reaction velocity (V₀) for each concentration of LY345899.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

Determine the IC50 value by fitting the data to a four-parameter logistic equation.

Protocol 3: Cell Proliferation Assay (MTT)
This protocol assesses the effect of LY345899 on the proliferation of cancer cells.
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Cell Seeding: Seed cancer cells (e.g., a cell line known to express MTHFD2) in a 96-well

plate at a suitable density and allow them to adhere overnight.

Treatment: Treat the cells with a range of concentrations of LY345899 (and a vehicle control)

for 72 hours.

MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) to each well and incubate for 2-4 hours at 37°C.[3]

Solubilization: Add a solubilization buffer (e.g., DMSO or a solution of SDS in HCl) to

dissolve the formazan crystals.[3]

Measurement: Measure the absorbance at 570 nm using a microplate reader.[3]

Data Analysis: Normalize the absorbance values to the vehicle-treated cells to determine the

percentage of cell viability. Plot cell viability against the logarithm of the LY345899

concentration to determine the GI50 (half-maximal growth inhibition) value.

Visualizations
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MTHFD2 Signaling Pathway and Inhibition by LY345899
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Caption: MTHFD2 signaling pathway and point of inhibition by LY345899.
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Quality Control Workflow for a New Batch of LY345899
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Caption: Quality control workflow for a new batch of LY345899.
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Troubleshooting Inconsistent Results with LY345899
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Caption: Troubleshooting flowchart for inconsistent results with LY345899.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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